Cas no 139057-71-9 (Benzenamine, 4-[(1-methylpropyl)thio]-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-[(1-methylpropyl)thio]-3-(trifluoromethyl)-
• CAS No: 139057-71-9
• MF: C₁₁H₁₄F₃NS
• MW: 249.295772075653
• CID: 1259085
• Update Time: 2024-08-04

Benzenamine, 4-[(1-methylpropyl)thio]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(1-methylpropyl)thio]-3-(trifluoromethyl)-

• Inchi： 1S/C11H14F3NS/c1-3-7(2)16-10-5-4-8(15)6-9(10)11(12,13)14/h4-7H,3,15H2,1-2H3
• InChI Key： ILILJIGZXIWRHL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC(C)CC)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 249.08002

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 308.2±42.0 °C(Predicted)
• PSA: 26.02
• pka: 3.21±0.10(Predicted)